Cas no 338964-96-8 (1-(3,4-DICHLOROBENZYL)-5-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE)

• Product Name: 1-(3,4-DICHLOROBENZYL)-5-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• CAS No: 338964-96-8
• MF: C₂₀H₁₄Cl₂N₂O
• MW: 369.24396276474
• CID: 5269648
• Update Time: 2025-06-08

1-(3,4-DICHLOROBENZYL)-5-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dichlorophenyl)methyl]-5-(4-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1-(3,4-DICHLOROBENZYL)-5-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 1-[(3,4-dichlorophenyl)methyl]-5-(4-methylphenyl)-2-oxopyridine-3-carbonitrile
• Bionet1_001665
• Oprea1_364694
• HMS572P07

• Inchi： 1S/C20H14Cl2N2O/c1-13-2-5-15(6-3-13)17-9-16(10-23)20(25)24(12-17)11-14-4-7-18(21)19(22)8-14/h2-9,12H,11H2,1H3
• InChI Key： SGYBVJPQYSHHAK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(C(C#N)=CC(C2C=CC(C)=CC=2)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 625
• XLogP3: 4.6
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-(3,4-DICHLOROBENZYL)-5-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE

Introduction to 1-(3,4-DICHLOROBENZYL)-5-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE (CAS No. 338964-96-8)

1-(3,4-DICHLOROBENZYL)-5-(4-METHYLPHENYL)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 338964-96-8, represents a unique structural motif that has been explored for its potential biological activities and synthetic utility.

The molecular framework of this compound incorporates several key features that make it of interest to researchers. The presence of a 3,4-dichlorobenzyl group and a 4-methylphenyl substituent contributes to its distinct electronic and steric properties. These features are particularly relevant in the design of molecules that interact with biological targets, such as enzymes and receptors. The pyridinecarbonitrile core further enhances its potential as a building block for more complex pharmacophores.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The structure of 1-(3,4-dichlorobenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile aligns well with this trend, as it combines elements that are known to contribute to bioactivity. Specifically, the combination of chlorinated aromatic rings and a pyridinecarbonitrile moiety has been explored in various drug discovery programs.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the 3,4-dichlorobenzyl group and the 4-methylphenyl substituent necessitates careful control over reaction conditions to ensure high yield and purity. Additionally, the formation of the oxo-pyridinecarbonitrile core requires precise functionalization strategies. These synthetic challenges underscore the importance of advanced chemical techniques in the preparation of such molecules.

The biological activity of 1-(3,4-dichlorobenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been the subject of several recent studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex drug candidates. Preliminary investigations suggest that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory and anticancer applications.

In one notable study, the compound was evaluated for its interaction with specific enzymes known to be involved in inflammatory pathways. The results indicated that it could modulate the activity of these enzymes, suggesting a potential role in treating inflammatory diseases. This finding aligns with broader efforts to develop small molecule inhibitors that target key signaling pathways associated with inflammation.

The structural features of 1-(3,4-dichlorobenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile also make it a valuable scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can explore new analogs with enhanced or altered biological activities. This flexibility is crucial in drug discovery pipelines, where iterative design and optimization are often necessary to achieve desired pharmacological profiles.

The compound's potential as a building block for more complex molecules has also been recognized in industrial settings. Pharmaceutical companies often screen such intermediates for their utility in large-scale synthesis processes. The stability and reactivity of 1-(3,4-dichlorobenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile make it a promising candidate for further development into marketable products.

The future direction of research on this compound is likely to focus on expanding its biological profile through structure-activity relationship (SAR) studies. By systematically varying its structural components, scientists can gain deeper insights into its mechanisms of action and identify new therapeutic applications. Additionally, computational methods may be employed to predict and optimize its properties before experimental validation.

In conclusion, 1-(3,4-dichlorobenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 338964-96-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of innovative therapies.